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Compound of Interest

Compound Name: 6-Aminoindole

Cat. No.: B160974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,

structure, and applications of 6-Aminoindole. The information is curated for professionals in

research and development who are interested in leveraging this versatile molecule for the

synthesis of complex chemical entities and novel therapeutic agents.

Chemical Structure
6-Aminoindole, systematically known as 1H-Indol-6-amine, is an aromatic heterocyclic organic

compound.[1] Its structure consists of a bicyclic structure, where a benzene ring is fused to a

pyrrole ring, with an amino group substituted at the sixth position of the indole ring.[2] This

amino group significantly influences the molecule's reactivity, making it a valuable intermediate

in organic synthesis.[1]

Caption: Chemical structure of 6-Aminoindole.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of 6-Aminoindole.

These properties are essential for its handling, storage, and application in various chemical

reactions.
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Property Value Reference(s)

Molecular Formula C₈H₈N₂ [1][3][4][5][6]

Molecular Weight 132.16 g/mol [3][4][5][6]

Appearance
Light brown to off-white

crystalline powder
[1][2]

Melting Point 75-79 °C [4][7]

Purity ≥97% [4][7]

CAS Number 5318-27-4 [2][3][4][5][6]

SMILES String Nc1ccc2cc[nH]c2c1 [4][7]

InChI Key
MIMYTSWNVBMNRH-

UHFFFAOYSA-N
[4][7]

Storage Temperature -20°C [4][7]

Experimental Protocols: Synthesis of 6-Aminoindole
A common and effective method for the synthesis of 6-Aminoindole is the reduction of 6-

nitroindole.[8] The following protocol is a representative example of this synthetic route.

Objective: To synthesize 6-Aminoindole via the reduction of 6-nitroindole.

Materials:

6-Nitroindole

Iron powder (Fe)

Ammonium chloride (NH₄Cl)

Ethanol (EtOH)

Water (H₂O)
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Ethyl acetate (EtOAc)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Celite

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, suspend 6-nitroindole (1.0 eq) in a 1:1 mixture of ethanol and water.

Addition of Reagents: To this suspension, add iron powder (5.0 eq) and ammonium chloride

(2.0 eq).

Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) and maintain for 2-4

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: Upon completion, cool the reaction mixture to room temperature. Filter the mixture

through a pad of Celite to remove the iron salts. Wash the Celite pad with ethanol.

Extraction: Concentrate the filtrate under reduced pressure to remove the ethanol. To the

remaining aqueous layer, add ethyl acetate and transfer to a separatory funnel. Extract the

aqueous layer three times with ethyl acetate.

Washing: Combine the organic layers and wash with water, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: The crude 6-Aminoindole can be further purified by column chromatography on

silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to

afford the pure product.

6-Nitroindole Suspension Add Fe and NH4Cl Reflux for 2-4h Cool and Filter through Celite Extract with Ethyl Acetate Column Chromatography Pure 6-Aminoindole
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 6-Aminoindole.

Biological Significance and Applications in Drug
Discovery
6-Aminoindole is a crucial building block in medicinal chemistry, serving as a precursor for the

synthesis of a wide range of biologically active molecules.[1] Its derivatives have been

investigated as potent inhibitors of various enzymes and receptors implicated in numerous

diseases.

The versatility of 6-Aminoindole allows for its incorporation into diverse molecular scaffolds,

leading to the development of therapeutic agents with various mechanisms of action. These

include inhibitors of protein kinases, ion channels, and signaling pathways crucial for cell

proliferation and survival.[5][6][7] Some studies also suggest potential antioxidant,

antimicrobial, and neuroprotective effects of 6-aminoindole derivatives.[8]

6-Aminoindole as a Precursor
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Caption: Role of 6-Aminoindole in the development of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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